3-allyl-2-((3-fluorobenzyl)thio)-5-methyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-5-methyl-7-phenyl-3-prop-2-enylpyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H20FN3OS/c1-3-12-27-22(28)21-20(19(14-26(21)2)17-9-5-4-6-10-17)25-23(27)29-15-16-8-7-11-18(24)13-16/h3-11,13-14H,1,12,15H2,2H3
• InChI Key: OVNXUHFHBBEYHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=N2)SCC3=CC(=CC=C3)F)CC=C)C4=CC=CC=C4
• Molecular Formula: C23H20FN3OS
• Molecular Weight: 405.5 g/mol

Description

Thieno[3,2-d]pyrimidin-4-amines are a class of compounds that have shown significant biological activity. They have been reported to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of aminothiophene carboxylate with urea. An effective method for accessing novel substituted thieno[2,3-d]pyrimidine-4-carboxylic acids has been proposed based on Pd(dppf)Cl2-catalyzed carbonylation of substituted 4-chlorothieno[2,3-d]pyrimidines.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidin-4-amines and similar compounds is often analyzed using 1H and 13C NMR spectrometry.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve bromine → lithium exchange and quenching with various electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often analyzed using 1H and 13C NMR spectrometry.

Scientific Research Applications

Antitubercular Activity

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Hydromethylation Catalyst

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Acaricidal Properties

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Mechanism of Action

Target of Action

The compound “3-allyl-2-((3-fluorobenzyl)thio)-5-methyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one” belongs to the class of pyrrolopyrimidines. Compounds in this class have been found to exhibit a broad range of biological and pharmacological activities .

Biochemical Pathways

Pyrrolopyrimidines can affect various biochemical pathways depending on their specific targets. For example, some pyrrolopyrimidines have been found to have antimicrobial activity, suggesting they may interfere with pathways essential for microbial growth .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Some pyrrolopyrimidines have been found to have antimicrobial and antitubercular activities .

Future Directions

Thieno[3,2-d]pyrimidin-4-amines and similar compounds are considered promising due to their outstanding activity and their mode of action which is different from other fungicides. Future research may focus on developing new compounds with improved activity and safety profiles.